Cas no 950-81-2 (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde)

• Product Name: 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde
• CAS No: 950-81-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD00003144
• CID: 808017
• PubChem ID: 70371
• Update Time: 2024-10-25

1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carboxaldehyde
• 4-Formyl Antipyrine
• 1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde
• 1,5-dimethyl-3-oxo-2-phenylpyrazole-4-carbaldehyde
• 1H-Pyrazole-4-carboxaldehyde,2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-
• 2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-Pyrazole-4-carboxaldehyde
• 4-ANTIPYRINECARBOXALDEHYDE
• 1,5-Dimethyl-3-oxo-2-phenyl
• 2,3-Dimethyl-4-formyl-1-phenyl-3-pyrazolin-5-one
• 2,3-dimethyl-5-oxo-1-phenyl-3-pyrazoline-4-carbaldehyde
• 4-formyl-2,3-dimethyl-1-phenyl-3-pyrazolin-5-one
• 4-formyl-2,3-dimethyl-1-phenyl-3-pyrazoline-5-one
• Antipyraldehyde
• F0348-3312
• 2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazole-4-carboxaldehyde (ACI)
• Antipyraldehyde (6CI, 7CI, 8CI)
• 2,3-Dimethyl-4-formyl-1-phenyl-5-pyrazolone
• 2,3-Dimethyl-5-oxo-1-phenyl-3-pyrazoline-4-carboxaldehyde
• 4-Formylantipyrine
• NSC 60408
• 4-Formyl-antipyrine
• SCHEMBL680008
• 2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazole-4-carbaldehyde
• SMR000304566
• J-640197
• CS-0105020
• EN300-27803
• PS-7929
• SR-01000078751
• 1H-Pyrazole-4-carboxaldehyde, 2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-
• NSC-60408
• CHEBI:177038
• ALBB-021324
• 4-Antipyrine carboxaldehyde
• MLS000720037
• MFCD00003144
• STK895073
• DB-057553
• 950-81-2
• SY081537
• DTXSID10241720
• Q63398926
• Antipyrinaldehyd
• 1H-Pyrazole-4-carboxaldehyde,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-
• Y9E78M8HLW
• EINECS 213-452-0
• NSC60408
• 4-Antipyrinecarboxaldehyde, 97%
• SR-01000078751-1
• [(1R,2S,5R)-2-isopropenyl-5-methyl-cyclohexyl] acetate
• NCGC00245823-01
• AKOS001482867
• NS00010891
• J-800198
• CHEMBL1705468
• HMS2590M05
• Antipyrine, 4-formyl-
• Z247607354
• D94688
• 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde

• MDL： MFCD00003144
• Inchi： 1S/C12H12N2O2/c1-9-11(8-15)12(16)14(13(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： QFYZFYDOEJZMDX-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)N(C)N(C2C=CC=CC=2)C1=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.292
• Melting Point: 162-165 °C (lit.)
• Boiling Point: 334.8°Cat760mmHg
• Flash Point: 145.4°C
• Refractive Index: 1.651
• PSA: 44.00000
• LogP: 1.29690
• Solubility: Not determined

1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles